4-cyclopropyl-6-((1-((3,4-dihydro-2H-benzo[b][1,4]dioxepin-7-yl)sulfonyl)piperidin-4-yl)methoxy)pyrimidine

• IUPAC Name: 4-cyclopropyl-6-[[1-(3,4-dihydro-2H-1,5-benzodioxepin-7-ylsulfonyl)piperidin-4-yl]methoxy]pyrimidine
• InChI: InChI=1S/C22H27N3O5S/c26-31(27,18-4-5-20-21(12-18)29-11-1-10-28-20)25-8-6-16(7-9-25)14-30-22-13-19(17-2-3-17)23-15-24-22/h4-5,12-13,15-17H,1-3,6-11,14H2
• InChI Key: CSIRGTLWBSGVGO-UHFFFAOYSA-N
• Canonical SMILES: C1COC2=C(C=C(C=C2)S(=O)(=O)N3CCC(CC3)COC4=NC=NC(=C4)C5CC5)OC1
• Molecular Formula: C22H27N3O5S
• Molecular Weight: 445.5 g/mol
• CAS No.: 2309776-69-8

Description

The compound is a derivative of pyrimidine, a basic aromatic ring that is a fundamental structure in many biological compounds, including nucleotides in DNA and RNA. The compound also contains a 3,4-dihydro-2H-benzo[b][1,4]dioxepin-7-yl group, which is a type of heterocyclic compound.

Molecular Structure Analysis

The compound contains several functional groups, including a pyrimidine ring and a 3,4-dihydro-2H-benzo[b][1,4]dioxepin-7-yl group. These groups can have significant effects on the compound’s reactivity and properties.

Physical And Chemical Properties Analysis

The physical and chemical properties of the compound would depend on its exact structure and the presence of functional groups. For example, the presence of the sulfonyl group could make the compound more polar, affecting its solubility in different solvents.

Scientific Research Applications

Pharmacologically Active Compounds

The synthesis and experimental studies on dialkylaminobenzimidazoles, derived from substituted benzimidazole-2-sulfonic acids, have shown significant pharmacological activities. These compounds, including ones with structural similarities to the specified chemical, exhibit antiarrhythmic, antiaggregation, hemorheological, AT1 angiotensin- and NHE-1-inhibiting, and antiserotonin activities, highlighting their potential in therapeutic applications (Zhukovskaya et al., 2017).

Antibacterial Agents

Research on 1-cyclopropyl- and 1-ethyl-6-fluoro-1,4-dihydro-4-oxo-1,8-naphthyridine-3-carboxylic acid derivatives, through a synthesis process involving Dieckmann-type cyclization, has led to the development of potent antibacterial agents. These compounds, akin to the query chemical, suggest a pathway for creating new antibacterial solutions (Miyamoto et al., 1987).

Herbicide Development

The study on the crystal structure of cyclosulfamuron, a pyrimidinylsulfonylurea herbicide, provides insights into the design of novel herbicides. The compound's structure, featuring cyclopropyl and pyrimidinyl rings, offers a foundation for developing new herbicidal agents with enhanced efficiency (Kang et al., 2015).